(4-(2-Cyclopropyl-2-hydroxyethyl)piperazin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone hydrochloride

• IUPAC Name: [4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]-(4-methylthiadiazol-5-yl)methanone;hydrochloride
• InChI: InChI=1S/C13H20N4O2S.ClH/c1-9-12(20-15-14-9)13(19)17-6-4-16(5-7-17)8-11(18)10-2-3-10;/h10-11,18H,2-8H2,1H3;1H
• InChI Key: JNDCXZHPUUWFPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCN(CC2)CC(C3CC3)O.Cl
• Molecular Formula: C13H21ClN4O2S
• Molecular Weight: 332.85 g/mol
• CAS No.: 1396711-61-7

Description

(4-(2-Cyclopropyl-2-hydroxyethyl)piperazin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C13H21ClN4O2S and its molecular weight is 332.85. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antituberculosis Activities

Research has been conducted on the synthesis of compounds related to "(4-(2-Cyclopropyl-2-hydroxyethyl)piperazin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone hydrochloride" focusing on anticancer and antituberculosis studies. For example, a study on derivatives of this compound demonstrated significant in vitro anticancer activity against human breast cancer cell lines and notable antituberculosis activity. The synthesis process employed reductive amination, resulting in compounds that exhibit promising biological activities (Mallikarjuna, Padmashali, & Sandeep, 2014).

Antimicrobial Properties

Another area of research involves the synthesis of derivatives to investigate their antimicrobial properties. A novel series of derivatives was synthesized and displayed moderate to good antimicrobial activity, suggesting the potential for developing new antimicrobial agents from this chemical structure (Mhaske, Shelke, Raundal, & Jadhav, 2014).

Antibacterial Activity

Further studies on the antibacterial activity of imidazothiadiazoles and heterocyclic-amine Mannich-base hydrochloride derivatives related to "this compound" have shown that the introduction of a polar group enhances the compounds' antibacterial effectiveness in vitro (Hu, Hou, Xie, Huang, & Zhang, 2008).

Antimicrobial and Antioxidant Potential

A green and efficient microwave-assisted synthesis method was developed for Schiff bases and hydroxyl derivatives containing the N-Methyl piperazine moiety of 1,3,4-thiadiazole, showing antimicrobial and antioxidant potential. This approach highlights the environmental benefits and efficiency of synthesizing compounds with biological activities (Gharu, 2014).